Cas no 1261966-78-2 (4-Chloro-2-(4-fluoro-3-trifluoromethylphenyl)benzoic acid)

• Product Name: 4-Chloro-2-(4-fluoro-3-trifluoromethylphenyl)benzoic acid
• CAS No: 1261966-78-2
• MF: C₁₄H₇ClF₄O₂
• MW: 318.650797128677
• MDL: MFCD18322512
• CID: 2766520
• PubChem ID: 53228331
• Update Time: 2025-04-21

4-Chloro-2-(4-fluoro-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30691864
• 4-Chloro-2-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
• 5-Chloro-4'-fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
• 1261966-78-2
• 4-CHLORO-2-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• MFCD18322512
• 4-Chloro-2-(4-fluoro-3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18322512
• Inchi： 1S/C14H7ClF4O2/c15-8-2-3-9(13(20)21)10(6-8)7-1-4-12(16)11(5-7)14(17,18)19/h1-6H,(H,20,21)
• InChI Key： XLIAHAFQZMAGCO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC(=C(C(F)(F)F)C=1)F

Computed Properties

• Exact Mass: 318.0070698Da
• Monoisotopic Mass: 318.0070698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų